Cas no 28387-62-4 (1H-3a,7-Methanoazulene-6-carboxaldehyde,2,3,4,7,8,8a-hexahydro-3,8,8-trimethyl-, (3R,3aS,7R,8aS)-)

1H-3a,7-Methanoazulene-6-carboxaldehyde,2,3,4,7,8,8a-hexahydro-3,8,8-trimethyl-, (3R,3aS,7R,8aS)- structure
28387-62-4 structure
Product Name:1H-3a,7-Methanoazulene-6-carboxaldehyde,2,3,4,7,8,8a-hexahydro-3,8,8-trimethyl-, (3R,3aS,7R,8aS)-
CAS No:28387-62-4
MF:C15H22O
MW:218.334584712982
CID:272212
Update Time:2025-04-19

1H-3a,7-Methanoazulene-6-carboxaldehyde,2,3,4,7,8,8a-hexahydro-3,8,8-trimethyl-, (3R,3aS,7R,8aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-3a,7-Methanoazulene-6-carboxaldehyde,2,3,4,7,8,8a-hexahydro-3,8,8-trimethyl-, (3R,3aS,7R,8aS)-
    • Cedr-8-en-15-al
    • (3R-(3alpha,3abeta,7beta,8aalpha))-2,3,4,7,8,8a-Hexahydro-3,8,8-trimethyl-1H-3a,7-methanoazulene-6-carboxaldehyde
    • Inchi: 1S/C15H22O/c1-10-4-5-13-14(2,3)12-8-15(10,13)7-6-11(12)9-16/h6,9-10,12-13H,4-5,7-8H2,1-3H3
    • InChI Key: OETRFUZAVAFOBR-UHFFFAOYSA-N
    • SMILES: CC1C23C(C(C(C(C=O)=CC2)C3)(C)C)CC1

Computed Properties

  • Exact Mass: 218.167065
  • Monoisotopic Mass: 218.167065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.02
  • Boiling Point: 310.4°Cat760mmHg
  • Flash Point: 129°C
  • Refractive Index: 1.526
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